Cas no 72310-28-2 (3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene)

• Product Name: 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene
• CAS No: 72310-28-2
• MF: C₁₀H₆ClO₂P
• MW: 224.580202579498
• MDL: MFCD08447306
• CID: 562485
• PubChem ID: 12513142
• Update Time: 2025-07-10

3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,8-de]-1,3,2-dioxaphosphorin,2-chloro-
• 2-CHLORONAPHTHO[1,8-D,E][1,3,2]DIOXAPHOSPHININE
• 1,4-Naphthalenedione,5,8-bis(acetyloxy)-2-chloro
• 2-Chlornaphthazarindiacetat
• 2-chloronaphthazarin
• 2-chloro-naphtho[1,8-de][1,3,2]dioxaphosphinine
• 5,8-Diacetoxy-2-chlor-[1,4]naphthochinon
• 5,8-diacetoxy-2-chloro-[1,4]naphthoquinone
• 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene
• 2-chloronaphtho[1,8-de][1,3,2]dioxaphosphinine
• SCHEMBL888180
• F15623
• 72310-28-2
• FT-0641405
• 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• AKOS025212718
• VVKNLQOLORCUNS-UHFFFAOYSA-N

• MDL： MFCD08447306
• Inchi： 1S/C10H6ClO2P/c11-14-12-8-5-1-3-7-4-2-6-9(13-14)10(7)8/h1-6H
• InChI Key： VVKNLQOLORCUNS-UHFFFAOYSA-N
• SMILES： ClP1OC2C=CC=C3C=CC=C(C3=2)O1

Computed Properties

• Exact Mass: 223.97900
• Monoisotopic Mass: 223.9793941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Melting Point: 135-137 ºC
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 32.05000
• LogP: 4.07670

Additional information on 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene

Exploring the Unique Properties and Applications of 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene (CAS 72310-28-2)

The compound 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene (CAS 72310-28-2) represents a fascinating intersection of organic and heterocyclic chemistry. Its complex structure, featuring a phosphorus atom integrated into a polycyclic framework, has garnered significant attention in recent years. Researchers are particularly intrigued by its potential applications in materials science, pharmaceutical intermediates, and specialty chemical synthesis. The presence of both phosphorus and oxygen heteroatoms within its tricyclic system creates unique electronic properties that differentiate it from simpler aromatic compounds.

In the context of current scientific trends, this compound aligns with several hot topics in chemistry. The growing interest in phosphorus-containing heterocycles for drug discovery and sustainable materials makes CAS 72310-28-2 particularly relevant. Many researchers are searching for information about "novel phosphorus heterocycles applications" or "stable tricyclic phosphorus compounds," placing this molecule at the forefront of contemporary chemical exploration. Its structural complexity also makes it an interesting case study for computational chemistry methods, addressing another popular search topic: "predicting properties of complex organic molecules."

The synthesis of 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene typically involves sophisticated multi-step procedures that highlight modern organic synthesis techniques. Chemists frequently search for "efficient synthesis of polycyclic phosphorus compounds" or "chloro-substituted heterocycle preparation," making this compound's synthetic pathway particularly instructive. The chloro substituent at the 3-position offers valuable reactivity for further functionalization, a feature that answers many researchers' queries about "versatile building blocks for complex molecule construction."

From a materials science perspective, the extended π-conjugation system in this tricyclic pentaene structure suggests potential electronic applications. Current searches for "organic electronic materials with heteroatoms" or "phosphorus-based semiconductors" relate directly to the possible utility of CAS 72310-28-2. The compound's rigid, planar structure may contribute to interesting charge transport properties, making it relevant to the booming field of organic electronics. This addresses another common search theme: "design principles for organic electronic materials."

In pharmaceutical research, the structural features of this compound answer numerous queries about "bioactive phosphorus heterocycles" and "novel scaffolds for drug design." While not itself a drug candidate, the 3-chloro-2,4-dioxa-3-phosphatricyclo framework could serve as a valuable template for medicinal chemistry exploration. The presence of multiple heteroatoms in a constrained ring system creates opportunities for specific molecular interactions, addressing another frequent search topic: "molecular recognition elements in drug design."

The stability and reactivity profile of 72310-28-2 make it an interesting subject for mechanistic studies. Researchers often search for "unusual reactivity patterns in polycyclic compounds" or "heteroatom effects on aromatic systems," both of which are exemplified by this molecule. The phosphorus center's influence on the electronic structure of the entire tricyclic system provides valuable insights into fundamental chemical bonding principles, connecting to educational searches about "teaching advanced organic chemistry concepts."

Environmental considerations represent another important aspect of current chemical research that relates to this compound. While not classified as hazardous, its complex structure raises questions about "green chemistry approaches to heterocycle synthesis" and "biodegradability of polycyclic compounds" – both trending search topics. The development of sustainable synthetic routes to such molecules addresses the growing demand for "environmentally benign chemical processes."

Analytical characterization of 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene presents its own set of challenges and opportunities. Modern searches for "advanced NMR techniques for complex molecules" or "crystallographic analysis of heterocycles" find direct application with this compound. The interpretation of its spectral data contributes to broader discussions about "structural elucidation strategies," a perennial topic of interest in analytical chemistry circles.

Looking toward future applications, the unique properties of CAS 72310-28-2 may find use in emerging technologies. Current searches for "materials for organic photovoltaics" or "molecular components for sensing devices" suggest potential directions for applied research with this compound. Its combination of structural rigidity and electronic diversity makes it a candidate for various functional materials, addressing the growing interest in "tailored molecular architectures for specific applications."

In conclusion, 3-chloro-2,4-dioxa-3-phosphatricyclo[7.3.1.0?,13]trideca-1(13),5,7,9,11-pentaene represents more than just a chemical curiosity. It embodies several important trends in contemporary chemistry research, from advanced heterocyclic synthesis to functional materials development. As scientific searches continue to focus on "innovative phosphorus chemistry" and "complex molecular systems," this compound's significance will likely grow, making it a valuable subject for both fundamental research and practical applications across multiple scientific disciplines.